Cas no 91007-70-4 (Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester)
91007-70-4 structure
Product Name:Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester
CAS No:91007-70-4
MF:C10H18O4S
MW:234.312522411346
CID:817818
PubChem ID:280181
Update Time:2025-04-19
Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester
- 91007-70-4
- NSC-131604
- NSC131604
-
- Inchi: 1S/C10H18O4S/c1-4-15-7-8(10(12)14-3)5-6-9(11)13-2/h8H,4-7H2,1-3H3
- InChI Key: AZOMGGLLGDXKFV-UHFFFAOYSA-N
- SMILES: S(CC)CC(C(=O)OC)CCC(=O)OC
Computed Properties
- Exact Mass: 234.093
- Monoisotopic Mass: 234.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 77.9Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 300.3°Cat760mmHg
- Flash Point: 130.5°C
- Refractive Index: 1.469
Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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